Cas no 2411297-02-2 ([[3-[1-(2-Chloropropanoyl)piperidin-4-yl]-1,2,4-oxadiazol-5-yl]-phenylmethyl] acetate)
[[3-[1-(2-Chloropropanoyl)piperidin-4-yl]-1,2,4-oxadiazol-5-yl]-phenylmethyl] acetate Chemical and Physical Properties
Names and Identifiers
-
- 2411297-02-2
- {3-[1-(2-chloropropanoyl)piperidin-4-yl]-1,2,4-oxadiazol-5-yl}(phenyl)methyl acetate
- Z1562145493
- [[3-[1-(2-Chloropropanoyl)piperidin-4-yl]-1,2,4-oxadiazol-5-yl]-phenylmethyl] acetate
- EN300-7559861
-
- Inchi: 1S/C19H22ClN3O4/c1-12(20)19(25)23-10-8-15(9-11-23)17-21-18(27-22-17)16(26-13(2)24)14-6-4-3-5-7-14/h3-7,12,15-16H,8-11H2,1-2H3
- InChI Key: XZDSZMBEDKKWCJ-UHFFFAOYSA-N
- SMILES: ClC(C)C(N1CCC(C2=NOC(C(C3C=CC=CC=3)OC(C)=O)=N2)CC1)=O
Computed Properties
- Exact Mass: 391.1298839g/mol
- Monoisotopic Mass: 391.1298839g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 521
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 85.5Ų
[[3-[1-(2-Chloropropanoyl)piperidin-4-yl]-1,2,4-oxadiazol-5-yl]-phenylmethyl] acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7559861-0.05g |
{3-[1-(2-chloropropanoyl)piperidin-4-yl]-1,2,4-oxadiazol-5-yl}(phenyl)methyl acetate |
2411297-02-2 | 95.0% | 0.05g |
$212.0 | 2025-02-24 |
[[3-[1-(2-Chloropropanoyl)piperidin-4-yl]-1,2,4-oxadiazol-5-yl]-phenylmethyl] acetate Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on [[3-[1-(2-Chloropropanoyl)piperidin-4-yl]-1,2,4-oxadiazol-5-yl]-phenylmethyl] acetate
Chemical Compound: [[3-[1-(2-Chloropropanoyl)piperidin-4-yl]-1,2,4-oxadiazol-5-yl]-phenylmethyl] Acetate (CAS No. 2411297-02-2)
The compound [[3-[1-(2-Chloropropanoyl)piperidin-4-yl]-1,2,4-oxadiazol-5-yl]-phenylmethyl] acetate, identified by the CAS number 2411297-02-2, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a piperidine ring, an oxadiazole ring, and an acetate group. The presence of these functional groups makes it a versatile molecule with applications in drug design and material science.
Recent studies have highlighted the importance of oxadiazole-containing compounds in medicinal chemistry. These heterocyclic structures are known for their ability to modulate biological activities, such as enzyme inhibition and receptor binding. The inclusion of a piperidine ring further enhances the compound's flexibility and bioavailability, making it a promising candidate for drug development. Researchers have explored the synthesis of similar compounds using advanced techniques like microwave-assisted synthesis and catalytic cross-coupling reactions, which have significantly improved the efficiency and scalability of production processes.
The structure of [[3-[1-(2-Chloropropanoyl)piperidin-4-yl]-1,2,4-oxadiazol-5-yl]-phenylmethyl] acetate also features a phenyl group attached to the oxadiazole ring. This aromatic system contributes to the molecule's stability and ability to interact with biological targets. The acetate group plays a crucial role in modulating the compound's solubility and permeability, which are critical factors in drug delivery systems. Recent advancements in computational chemistry have enabled scientists to predict the pharmacokinetic properties of such compounds with high accuracy, further aiding in their optimization for therapeutic applications.
In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, condensation reactions, and esterification. The use of chloroacetic acid derivatives as intermediates has been particularly effective in constructing the desired framework. Additionally, the incorporation of chlorine atoms into the molecule introduces electron-withdrawing effects that can influence its reactivity and selectivity in biological systems.
Recent research has also focused on the potential of this compound as a building block for more complex molecules. By modifying substituents on the piperidine or oxadiazole rings, chemists can tailor the compound's properties for specific applications. For instance, variations in the substituents can lead to enhanced selectivity towards certain enzymes or receptors, making it a valuable tool in targeted drug delivery systems.
The versatility of [[3-[1-(2-Chloropropanoyl)piperidin-4-yl]-1,2,4-oxadiazol-5-yl]-phenylmethyl] acetate extends beyond pharmacology. Its unique structure also makes it an interesting candidate for materials science applications, such as in the development of advanced polymers or sensors. The ability to form hydrogen bonds due to its functional groups could enhance its compatibility with other materials, leading to innovative composite materials.
In conclusion, [[3-[1-(2-Chloropropanoyl)piperidin-4-yl]-1,2,4-oxadiazol-5-yl]-phenylmethyl] acetate (CAS No. 2411297-02-2) is a multifaceted compound with significant potential across various scientific domains. Its structure combines several functional groups that offer flexibility and reactivity, making it an attractive target for both academic research and industrial applications. As advancements in synthetic chemistry continue to evolve, this compound is likely to play an increasingly important role in driving innovation in medicine and materials science.
2411297-02-2 ([[3-[1-(2-Chloropropanoyl)piperidin-4-yl]-1,2,4-oxadiazol-5-yl]-phenylmethyl] acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)